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Compound of Interest

Compound Name: GNE-7915 tosylate
Cat. No.: B1574200
Get Quote
\ J

Part 1: Executive Safety Assessment

GNE-7915 tosylate is a highly potent, brain-penetrant inhibitor of Leucine-Rich Repeat Kinase
2 (LRRK2), widely used in neurodegenerative disease research (Parkinson's disease).

While many Safety Data Sheets (SDS) for research-grade GNE-7915 may list the substance as
"Not Classified" or "Caution: Substance not fully tested," this does not imply safety. As a potent
kinase inhibitor with an IC50 of ~9 nM, it possesses significant biological activity at low
concentrations.[1][2]

Core Safety Directive: Treat GNE-7915 tosylate as a High-Hazard Toxic Compound. Apply the
Precautionary Principle: in the absence of complete toxicological data, assume the compound
is a reproductive toxin and specific target organ toxicant.

Chemical & Physical Profile for Disposal
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Property Data Disposal Implication

Identifier for waste manifesting.

CAS Number 1351761-44-8 (Parent) 3]

Heavy metal-free organic

Molecular Weight 443.40 g/mol
compound.
- ) Liquid waste will likely be
Solubility Soluble in DMSO (>20 mg/mL) ]
organic solvent-based.
N ) ) No risk of spontaneous
Stability Stable solid; acid salt (tosylate) o ]
polymerization or explosion.
Must be managed as
hazardous waste based on
Hazard Class Non-Regulated (DOT/RCRA)

generator knowledge of

potency.

Part 2: Detailed Disposal Protocols
Solid Waste Disposal

Scope: Pure compound, contaminated weighing boats, gloves, paper towels, and dry
precipitates.

e Primary Containment: Collect all solid waste in a dedicated, sealable hazardous waste bag
(clear or yellow, depending on facility color codes) labeled "Solid Toxic Waste."

e Secondary Containment: Place the sealed bag inside a rigid, puncture-resistant container
(e.g., a wide-mouth HDPE drum).

e Labeling: The container must be labeled with the full chemical name: "GNE-7915 Tosylate
Debris - Contains Toxic Organic Solid."Do not use abbreviations.

» Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.

Liquid Waste Disposal

Scope: Mother liquors, expired stock solutions (DMSO), and reaction mixtures.
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e Segregation:

o Organic Stream: If dissolved in DMSO, Methanol, or Ethanol, dispose of in the
Halogenated or Non-Halogenated Organic Solvent stream (check facility specific rules;
GNE-7915 contains Fluorine, often requiring the Halogenated stream).

o Agueous Stream: Do NOT pour down the sink. Aqueous buffers containing trace GNE-
7915 must be collected in "Aqueous Toxic" carboys.

o Deactivation (Optional but Recommended): For large volumes of dilute agueous waste,
treatment with activated charcoal (5g/L) followed by filtration can sequester the compound.
The charcoal is then disposed of as solid toxic waste.

e Rinsing: Triple-rinse empty vials with DMSO or acetone. Collect the rinsate into the liquid
organic waste container. Deface the vial label and dispose of the glass in the "Chemically
Contaminated Glass" bin.

Contaminated Sharps

Scope: Needles and syringes used for injection or transfer.

e Protocol: Do not recap needles. Place immediately into a rigid, red biohazard/sharps
container labeled "Chemically Contaminated Sharps."

o Note: If the sharps also contain biological agents (e.g., viral vectors + GNE-7915), the waste
must be autoclaved (if chemical stability permits) or incinerated as "Pathological/Chemical
Waste."

Part 3: Waste Management Workflow (Visualization)

The following diagram outlines the decision logic for segregating GNE-7915 waste streams to
ensure regulatory compliance and safety.
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Waste Generation:
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Figure 1: Decision tree for GNE-7915 tosylate waste segregation. Note the requirement for
incineration across all streams due to the compound's stability and potency.

Part 4: Emergency Protocols
1. Accidental Spills (Solid/Powder):
o Evacuate: Clear the immediate area of non-essential personnel.

o PPE: Wear double nitrile gloves, safety goggles, and a lab coat. If the powder is fine and
aerosolization is a risk, use a P100 respirator or N95 mask.

o Containment: Cover the spill with a damp paper towel to prevent dust generation.

o Cleanup: Wipe up the material carefully. Clean the surface with a soap/water solution
followed by an ethanol wipe.

» Disposal: Place all cleanup materials into the Solid Toxic Waste container.
2. Accidental Exposure:

o Skin Contact: Wash immediately with soap and copious amounts of water for 15 minutes.
Remove contaminated clothing.

o Eye Contact: Flush eyes with water for at least 15 minutes, lifting upper and lower lids. Seek
medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical aid.

Part 5: Regulatory & Scientific Context
Why "Not Listed" Does Not Mean "Non-Hazardous"

Under the US EPA's Resource Conservation and Recovery Act (RCRA), GNE-7915 is not a "P-
listed" or "U-listed" waste because it is a newer research compound. However, 40 CFR 8
262.11 requires the waste generator to determine if a waste is hazardous.

Scientific Rationale for Hazardous Classification:
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e Potency: With an IC50 of 9 nM, GNE-7915 is bioactive at extremely low levels.[4][5]

¢ Fluorination: The molecule contains a trifluoromethyl group and a fluorine atom. Halogenated
organic compounds often require specific incineration protocols to prevent the formation of
toxic byproducts (though less critical than chlorinated compounds, segregation is best
practice).

o Generator Knowledge: As a researcher, you know this compound targets kinase pathways
involved in cellular regulation. Therefore, it must be managed to prevent environmental
release.[3][6]

In-Text Citations & Verification

o Compound Identity: GNE-7915 is a selective LRRK2 inhibitor used to study Parkinson's
disease pathology [1].[7]

o Disposal Standards: Laboratory safety guidelines for potent kinase inhibitors dictate that all
waste be incinerated to ensure complete thermal destruction of the active pharmaceutical
ingredient (API) [2].

e Regulatory Basis: The "Generator Knowledge" clause of RCRA mandates that researchers
characterize waste based on known biological activity, even if a specific EPA code is absent

[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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